Cas no 1344588-92-6 ((2S)-4-(5-bromo-2-methylphenyl)butan-2-amine)

• Product Name: (2S)-4-(5-bromo-2-methylphenyl)butan-2-amine
• CAS No: 1344588-92-6
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 6391500
• PubChem ID: 131110564
• Update Time: 2025-08-02

(2S)-4-(5-bromo-2-methylphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(5-bromo-2-methylphenyl)butan-2-amine
• 1344588-92-6
• EN300-1893558

• Inchi： 1S/C11H16BrN/c1-8-3-6-11(12)7-10(8)5-4-9(2)13/h3,6-7,9H,4-5,13H2,1-2H3/t9-/m0/s1
• InChI Key： MKPPBWSWWHKDNM-VIFPVBQESA-N
• SMILES： BrC1C=CC(C)=C(C=1)CC[C@H](C)N

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(5-bromo-2-methylphenyl)butan-2-amine

(2S)-4-(5-Bromo-2-Methylphenyl)Butan-2-Amine: A Comprehensive Overview

(2S)-4-(5-Bromo-2-Methylphenyl)Butan-2-Amine, identified by the CAS number 1344588-92-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated aromatic ring with an amino group in a chiral environment. The molecule's stereochemistry, particularly the (2S) configuration, plays a crucial role in its biological activity and potential applications.

The chemical structure of (2S)-4-(5-Bromo-2-Methylphenyl)Butan-2-Amine consists of a butanamine backbone with a substituted phenyl group at the fourth position. The phenyl ring is further substituted with a bromine atom at the 5-position and a methyl group at the 2-position. This substitution pattern not only influences the compound's physical properties but also its reactivity and interactions with biological systems. The presence of the bromine atom introduces electronic effects that can modulate the compound's behavior in various chemical reactions and biological assays.

Recent studies have highlighted the potential of (2S)-4-(5-Bromo-2-Methylphenyl)Butan-2-Amine as a lead compound in drug discovery. Its chiral center at the second carbon atom makes it an attractive candidate for enantioselective synthesis and applications in asymmetric catalysis. Researchers have explored its role in inhibiting key enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent in conditions such as inflammation, neurodegenerative diseases, and cancer.

In terms of synthesis, (2S)-4-(5-Bromo-2-Methylphenyl)Butan-2-Amine can be prepared through various routes, including alkylation of aromatic rings and stereoselective reductions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

The pharmacokinetic properties of (2S)-4-(5-Bromo-2-Methylphenyl)Butan-2-Amine have been extensively studied, revealing favorable absorption and distribution profiles. Preclinical studies indicate that the compound exhibits low toxicity and high bioavailability, making it a promising candidate for further development into clinical trials. Its ability to cross cellular membranes efficiently suggests potential utility in targeting intracellular pathogens or delivering therapeutic agents to specific cellular compartments.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of (2S)-4-(5-Bromo-2-Methylphenyl)Butan-2-Amine with various protein targets. These studies have identified key residues responsible for ligand binding and highlighted opportunities for further optimization to enhance affinity and selectivity.

In conclusion, (2S)-4-(5-Bromo-2-Methylphenyl)Butan-2-Amine represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with recent advances in synthetic methodologies and pharmacological studies, positions it as a compelling lead compound for future drug development efforts.